Cas no 91658-50-3 (3-Decyn-2-one)

• Product Name: 3-Decyn-2-one
• CAS No: 91658-50-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 786834
• PubChem ID: 11094822
• Update Time: 2025-04-19

3-Decyn-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Decyn-2-one
• dec-3-yn-2-one
• 91658-50-3
• 1-acetyl-octyne
• DTXSID70454930
• SCHEMBL4160194

• Inchi： 1S/C10H16O/c1-3-4-5-6-7-8-9-10(2)11/h3-7H2,1-2H3
• InChI Key： GILAHNNOBKTKSX-UHFFFAOYSA-N
• SMILES： O=C(C)C#CCCCCCC

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų